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Compound of Interest

Compound Name: Benzyl diethyldithiocarbamate

Cat. No.: B1217104 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available health and safety

information for Benzyl diethyldithiocarbamate (CAS No. 3052-61-7). The information herein

is compiled from various safety data sheets and scientific databases to aid researchers,

scientists, and drug development professionals in the safe handling and use of this compound.

Chemical and Physical Properties
Benzyl diethyldithiocarbamate is a light yellow to brown clear liquid.[1] Key physical and

chemical properties are summarized in the table below.
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Property Value Source(s)

Molecular Formula C₁₂H₁₇NS₂ [2]

Molecular Weight 239.40 g/mol [2]

Purity >98.0% (GC) [1]

Appearance
Light yellow to Brown clear

liquid
[1]

Boiling Point 172 °C at 15 mmHg [3]

Specific Gravity 1.12 (20/20 °C) [3]

Refractive Index 1.62 [3]

Hazard Identification and Classification
Benzyl diethyldithiocarbamate is classified as a hazardous substance. The Globally

Harmonized System (GHS) of Classification and Labelling of Chemicals provides the following

hazard statements based on notifications to the European Chemicals Agency (ECHA).[2]

H315: Causes skin irritation.[2][4]

H319: Causes serious eye irritation.[2][4]

The signal word associated with these hazards is "Warning".[2] The hazard classes and

categories are Skin Irritation Category 2 and Eye Irritation Category 2.[2]

Toxicological Information
Comprehensive toxicological data, specifically quantitative measures such as LD50 (lethal

dose, 50%) values for Benzyl diethyldithiocarbamate, are not readily available in the public

domain. However, studies on structurally related dithiocarbamate compounds provide some

insight into the potential toxicity.

It is crucial to note that the following data are for related compounds and should be interpreted

with caution as they may not accurately reflect the toxicity of Benzyl diethyldithiocarbamate.
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Compound Test Route Species Result Source(s)

Zinc (II) N-

Benzyl

methyl

Dithiocarbam

ate

LD50 Oral Male Mice
954 mg/kg

BW
[5]

Zinc (II) N-

Benzyl

methyl

Dithiocarbam

ate

LD50 Oral Female Mice
794.3 mg/kg

BW
[5]

These values suggest that related dithiocarbamate complexes may have slight acute oral

toxicity.[5]

Skin and Eye Irritation
As per the GHS classification, Benzyl diethyldithiocarbamate is a skin and eye irritant.[2]

While specific study reports for this compound under OECD guidelines were not found, the

following sections describe the standard protocols for assessing these endpoints.

This test is designed to determine the potential of a substance to cause reversible (irritation) or

irreversible (corrosion) skin damage.

Test Animals: Healthy, young adult albino rabbits are typically used.[6]

Procedure: A small area of the animal's skin is clipped free of fur. 0.5 mL (for liquids) or 0.5 g

(for solids and semi-solids) of the test substance is applied to the skin under a gauze patch.

[6]

Exposure: The patch is left in place for 4 hours.[6]

Observation: After the exposure period, the patch is removed, and the skin is observed for

erythema (redness) and edema (swelling) at 1, 24, 48, and 72 hours after patch removal.

Observations may continue for up to 14 days to assess the reversibility of any effects.[6]
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Scoring: The severity of erythema and edema is scored according to a standardized scale.

This test evaluates the potential of a substance to cause irritation or corrosion to the eye.

Test Animals: Healthy, adult albino rabbits are used.[7]

Procedure: A single dose of the test substance (typically 0.1 mL for liquids) is instilled into the

conjunctival sac of one eye of the animal. The other eye serves as a control.[7]

Observation: The eyes are examined for effects on the cornea, iris, and conjunctiva at 1, 24,

48, and 72 hours after instillation. Observations can be extended up to 21 days to determine

the reversibility of effects.[7]

Scoring: Lesions are scored based on a standardized system to determine the overall

irritation potential.

Handling and Storage
Proper handling and storage procedures are essential to minimize exposure and ensure safety.

Handling:

Wash hands and face thoroughly after handling.[8]

Use in a well-ventilated area. Local exhaust ventilation should be used if vapor or aerosol

will be generated.[8]

Avoid contact with skin, eyes, and clothing.[8]

Wear appropriate personal protective equipment (PPE), including protective gloves, eye

protection (safety glasses or face shield), and protective clothing.[8]

Storage:

Keep the container tightly closed.[8]

Store in a cool, dark place.[8]
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Store away from incompatible materials such as oxidizing agents.[8]

Storage Handling

Keep container tightly closed

Store in a cool, dark place

Store away from oxidizing agents

Wear appropriate PPE
(gloves, eye protection, lab coat)

Use in a well-ventilated area
(local exhaust recommended)

Avoid contact with skin, eyes, and clothing

Wash hands thoroughly after handling

Start: Receiving Benzyl
diethyldithiocarbamate

cluster_storage

End: Safe Use

cluster_handling

Click to download full resolution via product page

Safe Handling and Storage Workflow

Emergency Procedures
In case of accidental exposure, follow these first-aid measures and emergency procedures.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. If eye irritation persists, get medical advice or

attention.[8]

Skin Contact: Wash with plenty of soap and water. If skin irritation occurs, get medical advice

or attention. Take off contaminated clothing and wash it before reuse.[8]

Ingestion: If swallowed, rinse mouth. Call a poison center or doctor if you feel unwell.
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Inhalation: Move the person to fresh air and keep comfortable for breathing. If experiencing

respiratory symptoms, call a poison center or doctor.

Spill or Leak:

Use personal protective equipment.[8]

Ensure adequate ventilation.[8]

Absorb the spilled material with an inert absorbent (e.g., sand, earth).[8]

Collect the absorbed material into a suitable container for disposal.[8]

Prevent the product from entering drains.[8]

Type of Exposure First Aid Measures Seek Medical Attention If...

Exposure Incident

Eye Contact

Skin Contact

Inhalation

Ingestion

Rinse with water for several minutes.
Remove contact lenses.

Continue rinsing.

Wash with soap and water.
Remove contaminated clothing.

Move to fresh air.

Rinse mouth.

Eye irritation persists

Skin irritation occurs

Respiratory symptoms occur

Feeling unwell

Get Medical Advice/Attention
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Emergency Response for Exposure

Toxicokinetics and Metabolism
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Specific studies on the toxicokinetics (absorption, distribution, metabolism, and excretion) of

Benzyl diethyldithiocarbamate were not identified. General information on related

compounds suggests that dithiocarbamates can be metabolized and excreted. The benzyl

group in other compounds is known to be metabolized to benzoic acid. However, the complete

metabolic pathway for Benzyl diethyldithiocarbamate is not documented in the available

literature.

Regulatory Information
It is important to note that this product may not be on the EPA Toxic Substances Control Act

(TSCA) inventory.[8] For research and development purposes, it is supplied under the

supervision of a technically qualified individual, and its health risks have not been fully

determined.[8]

Disclaimer: This document is intended for informational purposes only and is not a substitute

for a formal safety data sheet (SDS) provided by the manufacturer. It is the responsibility of the

user to conduct a thorough risk assessment before using this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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